Cas no 24403-61-0 (1H-Azonine-1-carboxylic acid, ethyl ester)

• Product name: 1H-Azonine-1-carboxylic acid, ethyl ester
• CAS No: 24403-61-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1417509

1H-Azonine-1-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azonine-1-carboxylic acid, ethyl ester
• 1H-Azonine-1-carboxylic acid ethyl ester

• Inchi： 1S/C11H13NO2/c1-2-14-11(13)12-9-7-5-3-4-6-8-10-12/h3-10H,2H2,1H3/b5-3-,6-4+,9-7+,10-8-
• InChI Key： HFRZSEANASYEAA-CPSRKWJTSA-N
• SMILES： N1(C(OCC)=O)C=CC=CC=CC=C1 |c:6,10,t:8,12|

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2A^2

Experimental Properties

• PSA: 29.54